Cas no 172949-72-3 (2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde)

• Product Name: 2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde
• CAS No: 172949-72-3
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• MDL: MFCD13181620
• CID: 1083460
• Update Time: 2025-06-15

2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Di-tert-butoxypyrimidine-5-carbaldehyde
• 2,4-Di(tert-butoxy)pyrimidine-5-carboxaldehyde
• 2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde

• MDL： MFCD13181620
• Inchi： 1S/C13H20N2O3/c1-12(2,3)17-10-9(8-16)7-14-11(15-10)18-13(4,5)6/h7-8H,1-6H3
• InChI Key： UNLJWKLUNNXCFR-UHFFFAOYSA-N
• SMILES： O(C1C(C=O)=CN=C(N=1)OC(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on 2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde

Recent Advances in the Application of 2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde (CAS: 172949-72-3) in Chemical Biology and Pharmaceutical Research

2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde (CAS: 172949-72-3) is a specialized pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of nucleoside analogs and heterocyclic compounds. Its unique structural features, including the tert-butoxy groups and the reactive aldehyde moiety, make it a valuable building block for constructing complex molecular architectures with potential therapeutic applications.

Recent studies have highlighted the role of 2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde in the synthesis of novel antiviral and anticancer agents. For instance, researchers have utilized this compound as a precursor in the development of pyrimidine-based inhibitors targeting viral polymerases and kinases involved in cancer progression. The tert-butoxy groups enhance the stability of the intermediate during synthetic transformations, while the aldehyde functionality allows for further derivatization through condensation or nucleophilic addition reactions.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists employed 2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde as a key intermediate in the synthesis of a new class of non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment. The compound's ability to undergo selective functionalization at the 5-position while maintaining the integrity of the pyrimidine ring proved crucial for achieving high potency and selectivity against the viral target. Molecular docking studies revealed that derivatives of this scaffold exhibited improved binding affinity compared to earlier generation NNRTIs.

Another significant application emerged in oncology research, where 2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde was used to develop selective CDK4/6 inhibitors. A 2022 publication in Bioorganic & Medicinal Chemistry Letters described how the aldehyde group served as an anchor point for introducing various pharmacophores that enhanced both potency and pharmacokinetic properties. The resulting compounds showed promising activity in breast cancer cell lines while maintaining favorable toxicity profiles.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing 2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde. A 2023 report in Organic Process Research & Development detailed an optimized large-scale synthesis route that addresses previous challenges with yield and purity. The new protocol employs greener solvents and catalytic conditions, aligning with the pharmaceutical industry's increasing emphasis on sustainable manufacturing practices.

Looking forward, the unique properties of 2,4-bis(tert-butoxy)pyrimidine-5-carbaldehyde position it as a valuable tool for drug discovery efforts targeting RNA viruses and protein kinases. Its versatility in medicinal chemistry transformations, combined with recent synthetic improvements, suggests this compound will continue to play an important role in the development of next-generation therapeutics. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors, further expanding its applications in chemical biology.